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Compound of Interest

Compound Name: Hsd17B13-IN-62

Cat. No.: B12365749 Get Quote

Disclaimer: Specific safety and disposal information for a compound designated "Hsd17B13-
IN-62" is not publicly available. This name may refer to an internal compound identifier, a novel

research chemical, or a substance not yet commercially available. The following procedures

provide essential, general guidance for the handling and disposal of new or uncharacterized

chemical compounds in a research setting. It is imperative to obtain and meticulously follow the

Safety Data Sheet (SDS) provided by the supplier for any specific chemical.

Researchers and laboratory personnel must prioritize safety by treating unknown or novel

compounds as potentially hazardous. This guide offers a framework for establishing safe

handling and disposal plans, in line with standard laboratory safety protocols.

Quantitative Data and Physical Properties
For any novel compound, determining its physical and chemical properties is a prerequisite for

safe handling and disposal. This information should be documented in the compound's SDS. In

the absence of specific data for Hsd17B13-IN-62, the following table underscores the

necessity of obtaining this information from the supplier.
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Property Data

Chemical Formula
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Molecular Weight
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Appearance
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Solubility
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Boiling Point
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Melting Point
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Storage Temperature
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Hazard Class
Data not available for Hsd17B13-IN-62; consult

supplier's SDS.

Standard Operating Procedure for Disposal of Novel
Research Chemicals
The following step-by-step protocol outlines a general procedure for the safe disposal of small

quantities of novel research chemicals. This protocol should be adapted to comply with your

institution's specific environmental health and safety (EHS) guidelines and local regulations.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)

Consult the SDS: The SDS is the primary source of information regarding the hazards of a

chemical. If an SDS is not available, the compound must be treated as a particularly

hazardous substance.[1]
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Assume Hazard: In the absence of data, assume the compound is toxic, flammable, and

reactive.[1][2]

Don Appropriate PPE: At a minimum, this includes a lab coat, safety glasses or goggles, and

appropriate chemical-resistant gloves.[1][2][3] All handling of the compound should be

performed in a certified chemical fume hood.[3][4]

Step 2: Segregation and Labeling of Chemical Waste
Do Not Mix Wastes: Never mix a novel compound with other chemical waste streams unless

their compatibility is known and confirmed.[5][6] Mixing incompatible chemicals can lead to

violent reactions, generation of toxic gases, or fire.[5]

Use a Designated Waste Container: Collect waste in a container that is chemically

compatible with the substance. The container must be in good condition and have a secure,

tight-fitting lid.[4][5][7]

Properly Label the Waste Container: Use your institution's hazardous waste tag. The label

must include:

The words "Hazardous Waste".[8]

The full chemical name ("Hsd17B13-IN-62" and any other components if in a mixture).

Avoid abbreviations or formulas.[8]

The date waste was first added to the container (accumulation start date).[8]

The specific hazards of the waste (e.g., flammable, corrosive, toxic). If unknown, indicate

"Hazards Not Fully Known."

The principal investigator's name and laboratory location.[8]

Step 3: Storage of Chemical Waste
Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA

within the laboratory where the waste is generated.[5][7]
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Secondary Containment: Place the waste container in a secondary container, such as a

plastic tub, to contain any potential leaks or spills.

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.[4][5][7]

Step 4: Arranging for Disposal
Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time per institutional policy (e.g., 6-12 months), contact your institution's

Environmental Health and Safety (EHS) office to arrange for a waste pickup.[7][9]

Provide Documentation: Be prepared to provide the EHS office with all available information

about the compound.

Never Use Sink or Trash Disposal: Do not dispose of novel chemical compounds down the

drain or in the regular trash.[7][8][10]

Experimental Protocols and Methodologies
As "Hsd17B13-IN-62" is not identified in publicly available literature, there are no specific

experimental protocols to cite. Research involving novel inhibitors like this would typically

include the following key experiments, for which detailed methodologies would need to be

developed:

In Vitro Enzyme Inhibition Assay: To determine the potency (e.g., IC50) of the inhibitor

against the target enzyme, HSD17B13.

Cell-Based Assays: To evaluate the compound's activity and cytotoxicity in relevant cell lines

(e.g., hepatocytes).

Pharmacokinetic (PK) Studies: To assess the absorption, distribution, metabolism, and

excretion (ADME) properties of the compound in animal models.

In Vivo Efficacy Studies: To test the therapeutic effect of the compound in a relevant animal

model of a disease, such as non-alcoholic fatty liver disease (NAFLD).
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Researchers must develop detailed, peer-reviewed protocols for these experiments, including

specific safety precautions for handling the novel compound at each stage.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of a novel

research chemical.
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Phase 1: Pre-Disposal Assessment

Phase 2: Waste Collection & Storage

Phase 3: Final Disposal

Obtain or Author
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Assume Compound is
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(if no SDS exists)
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Unavailable
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Work in a Certified
Chemical Fume Hood

Select Chemically
Compatible Waste Container

Affix Hazardous Waste Label
with Full Chemical Name

Collect Waste in Container
(Do Not Mix Incompatibles)

Store Sealed Container in
Designated Satellite Area

Request Waste Pickup from
Environmental Health & Safety (EHS)

Provide All Known
Compound Information to EHS

EHS Transports for
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Approved Disposal Method

Document Disposal Record

Click to download full resolution via product page

A workflow for the safe disposal of novel research chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12365749?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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